Cas no 2172222-61-4 (2-cyclopropyl-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• CAS No: 2172222-61-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5895788
• PubChem ID: 165563277
• Update Time: 2025-05-24

2-cyclopropyl-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• 2172222-61-4
• 2-cyclopropyl-2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxy}acetic acid
• EN300-1546776

• Inchi： 1S/C26H30N2O6/c29-23(28-34-24(25(30)31)17-13-14-17)12-2-1-7-15-27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,24H,1-2,7,12-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MQDACIQLCWYJNV-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid

Chemical Profile of 2-Cyclopropyl-2-{6-[(9H-Fluoren-9-yl)methoxycarbonylamino]hexanamidooxy}acetic Acid (CAS No. 2172222-61-4)

The compound 2-Cyclopropyl-2-{6-[(9H-Fluoren-9-yl)methoxycarbonylamino]hexanamidooxy}acetic Acid, identified by the CAS registry number 2172222-61-4, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its unique structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanamide chain. These structural features contribute to its versatile chemical and biological properties.

The synthesis of this compound involves multi-step organic reactions, including the coupling of the Fmoc group to the amino terminus of the hexanamide chain. The Fmoc group is a well-known protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions. This makes it particularly useful in the construction of bioactive molecules and peptide-based drugs. Recent advancements in peptide synthesis have further enhanced the efficiency and scalability of producing such compounds, making them more accessible for research and development purposes.

One of the most promising applications of this compound lies in its potential as a precursor for peptide-based therapeutics. The presence of the Fmoc group allows for precise control over the assembly of peptide sequences, which is critical in drug design. Moreover, the cyclopropyl group introduces steric hindrance, which can influence the bioavailability and pharmacokinetics of the molecule. Recent studies have highlighted the importance of such structural modifications in optimizing drug delivery systems and enhancing therapeutic efficacy.

In addition to its role in peptide synthesis, this compound has shown potential in other areas of chemical biology. For instance, its ability to form stable amide bonds makes it a valuable reagent in organic synthesis. The hexanamide chain provides flexibility, enabling interactions with various biological targets. Researchers have explored its use in designing inhibitors for enzymes involved in metabolic pathways, demonstrating its versatility as a building block for bioactive molecules.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its identity and purity. Recent improvements in analytical instrumentation have made it easier to obtain high-quality data, facilitating faster and more accurate characterization processes.

From a synthetic chemistry perspective, this compound represents a significant advancement in the field due to its intricate structure and functional groups. The integration of multiple functional groups within a single molecule opens up new possibilities for exploring chemical reactivity and biological activity. Ongoing research is focused on optimizing synthetic routes to improve yield and reduce costs, making this compound more viable for large-scale production.

In conclusion, 2-Cyclopropyl-2-{6-[(9H-Fluoren-9-yl)methoxycarbonylamino]hexanamidooxy}acetic Acid (CAS No. 2172222-61-4) is a multifaceted organic compound with wide-ranging applications in medicinal chemistry and chemical biology. Its unique structure, functional groups, and synthetic accessibility make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced chemical systems.